Cas no 1394291-35-0 (2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine)

• Product Name: 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine
• CAS No: 1394291-35-0
• MF: C₁₀H₁₀Br₂N₂O
• MW: 334.007200717926
• MDL: MFCD22543727
• CID: 4764639
• Update Time: 2025-06-08

2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine
• C10H10Br2N2O
• Z1270
• (2,5-Dibromopyridin-3-yl)(pyrrolidin-1-yl)methanone

• MDL： MFCD22543727
• Inchi： 1S/C10H10Br2N2O/c11-7-5-8(9(12)13-6-7)10(15)14-3-1-2-4-14/h5-6H,1-4H2
• InChI Key： RTIOAQUCDNOVLQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Br)C(N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 2.5
• Topological Polar Surface Area: 33.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine

Introduction to 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine (CAS No. 1394291-35-0)

2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1394291-35-0, represents a unique structural motif that combines brominated pyridine rings with a pyrrolidinone moiety. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The significance of 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine lies in its potential applications as a building block for drug discovery. The presence of bromine atoms at the 2 and 5 positions of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic scaffolds, which are often found in modern therapeutic agents.

The pyrrolidinocarbonyl group attached to the 3-position of the pyridine ring introduces a nitrogen-rich environment that can interact with biological targets in multiple ways. This moiety is particularly relevant in the design of kinase inhibitors and other small-molecule drugs that require precise binding to protein surfaces. Recent studies have highlighted the role of pyrrolidinone derivatives in modulating enzyme activity, making 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine a promising candidate for further exploration.

In recent years, there has been growing interest in developing novel compounds that exhibit potent anti-inflammatory and neuroprotective properties. The structural features of 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine align well with this trend, as both brominated pyridines and pyrrolidinone derivatives have been extensively studied for their pharmacological effects. For instance, related compounds have shown promise in inhibiting Janus kinases (JAKs), which are key mediators of inflammatory responses.

One notable area of research involving 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine is its potential use in the development of antipsychotic and antidepressant agents. The pyridine ring is a common structural element in many psychotropic drugs, and modifications at the 2 and 5 positions can significantly influence receptor binding affinity and selectivity. Additionally, the incorporation of a pyrrolidinocarbonyl group can enhance metabolic stability while maintaining biological activity.

The synthesis of 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps include bromination of a pyridine derivative followed by introduction of the pyrrolidinone group via condensation reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to improve yield and purity.

The pharmacological profile of 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine is still under active investigation, but preliminary data suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. For example, derivatives of this compound have shown potential in blocking the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and implicated in neurodegenerative diseases.

In conclusion, 2,5-Dibromo-3-(pyrrolidinocarbonyl)pyridine (CAS No. 1394291-35-0) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting inflammation, neurodegeneration, and other complex diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.